
2-Butanone 2,4-Dinitrophenylhydrazone-d3
molecular weight and formula

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name:
2-Butanone 2,4-

Dinitrophenylhydrazone-d3

Cat. No.: B1147566 Get Quote

In-Depth Technical Guide: 2-Butanone 2,4-
Dinitrophenylhydrazone-d3
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of 2-Butanone 2,4-dinitrophenylhydrazone

and its deuterated analog, 2-Butanone 2,4-dinitrophenylhydrazone-d3. This document

outlines their core chemical properties, the experimental protocols for their characterization,

and the fundamental chemical reaction involved in their formation.

Core Chemical Properties
The key molecular information for both the standard and the deuterated form of 2-Butanone

2,4-dinitrophenylhydrazone is summarized below. The deuterated version, with three deuterium

atoms, offers a valuable tool in analytical chemistry, particularly in mass spectrometry-based

quantification methods where it can be used as an internal standard.
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Property
2-Butanone 2,4-
dinitrophenylhydrazone

2-Butanone 2,4-
dinitrophenylhydrazone-d3

Molecular Formula C₁₀H₁₂N₄O₄[1][2][3][4][5]
C₁₀H₉D₃N₄O₄ or

C₁₀D₃H₉N₄O₄[6][7]

Molecular Weight
Approximately 252.23 g/mol [1]

[2][5]

Approximately 255.25 g/mol [7]

[8]

CAS Number 958-60-1[4][9] 259824-58-3[6][7]

Experimental Protocols
The characterization of 2-Butanone 2,4-dinitrophenylhydrazone and its deuterated

isotopologue relies on standard analytical techniques to confirm their identity, purity, and

structure.

Mass Spectrometry for Molecular Weight Determination:

High-resolution mass spectrometry (HRMS) is a primary method for determining the precise

molecular weight of these compounds.

Sample Preparation: A dilute solution of the compound is prepared in a suitable volatile

solvent, such as acetonitrile or methanol.

Ionization: The sample is introduced into the mass spectrometer and ionized, typically using

electrospray ionization (ESI) or atmospheric pressure chemical ionization (APCI).

Mass Analysis: The ionized molecules are guided into a mass analyzer (e.g., time-of-flight

(TOF) or Orbitrap), which separates the ions based on their mass-to-charge ratio (m/z).

Data Acquisition: The detector records the abundance of ions at each m/z value, generating

a mass spectrum. The peak corresponding to the protonated molecule ([M+H]⁺) or other

adducts is used to determine the molecular weight with high accuracy.

Nuclear Magnetic Resonance (NMR) Spectroscopy for Structural Elucidation:
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¹H NMR and ¹³C NMR spectroscopy are employed to confirm the chemical structure of the

compounds. For the deuterated analog, ²H (Deuterium) NMR can also be used.

Sample Preparation: A small amount of the sample is dissolved in a deuterated solvent (e.g.,

CDCl₃, DMSO-d₆).

Data Acquisition: The sample is placed in a strong magnetic field, and radiofrequency pulses

are applied to excite the atomic nuclei. The resulting signals are recorded to generate an

NMR spectrum.

Spectral Analysis: The chemical shifts, integration of signals, and coupling patterns in the

spectrum provide detailed information about the connectivity and chemical environment of

the atoms in the molecule, confirming the expected structure.

Reaction Workflow
2-Butanone 2,4-dinitrophenylhydrazone is formed through a condensation reaction between 2-

butanone and 2,4-dinitrophenylhydrazine. This reaction is a classic method for the qualitative

and quantitative analysis of aldehydes and ketones.

2-Butanone

Reaction

2,4-Dinitrophenylhydrazine

2-Butanone 2,4-dinitrophenylhydrazone

Water

Click to download full resolution via product page

Caption: Formation of 2-Butanone 2,4-dinitrophenylhydrazone.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 5 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1147566?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

